Cas no 1197193-38-6 (4-(4-Pyridyl)aniline Dihydrochloride)

• Product Name: 4-(4-Pyridyl)aniline Dihydrochloride
• CAS No: 1197193-38-6
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD13191591
• CID: 1036570
• Update Time: 2025-05-26

4-(4-Pyridyl)aniline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)aniline dihydrochloride
• 4-(4-Pyridyl)aniline Dihydrochloride
• 4-(4-pyridinyl)Benzenamine dihydrochloride
• 4-pyridin-4-ylaniline,dihydrochloride

• MDL： MFCD13191591
• Inchi： 1S/C11H10N2.2ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;;/h1-8H,12H2;2*1H
• InChI Key： CFNGVKLTESTAAV-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(4-Pyridyl)aniline Dihydrochloride

Introduction to 4-(4-Pyridyl)aniline Dihydrochloride (CAS No. 1197193-38-6)

4-(4-Pyridyl)aniline Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1197193-38-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, featuring a pyridine moiety at the 4-position, which imparts unique electronic and steric properties. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-(4-Pyridyl)aniline Dihydrochloride consists of a benzene ring substituted with an aniline group at the para position, linked to a pyridine ring. This dual aromatic system contributes to its versatility in various chemical reactions, including nucleophilic substitution, metal coordination, and hydrogen bonding interactions. The presence of the hydrochloride salt further influences its reactivity and handling properties, making it particularly useful in medicinal chemistry applications.

In recent years, 4-(4-Pyridyl)aniline Dihydrochloride has garnered attention due to its potential applications in the development of novel therapeutic agents. Its molecular framework allows for modifications that can target specific biological pathways, making it a promising candidate for drug discovery. Researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory responses, neurodegenerative diseases, and cancer metabolism.

One of the most intriguing aspects of 4-(4-Pyridyl)aniline Dihydrochloride is its ability to act as a ligand in coordination chemistry. The pyridine nitrogen and aniline amine groups provide multiple coordination sites for metal ions, facilitating the design of metal-organic frameworks (MOFs) and catalysts. These materials have applications in gas storage, separation technologies, and catalytic processes, contributing to advancements in green chemistry.

Recent studies have highlighted the role of 4-(4-Pyridyl)aniline Dihydrochloride in medicinal chemistry through its interaction with biological targets. For instance, researchers have synthesized analogs of this compound that exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. The pyridine moiety enhances binding affinity by forming hydrogen bonds and π-stacking interactions with the enzyme's active site.

The pharmacological properties of 4-(4-Pyridyl)aniline Dihydrochloride have also been explored in the context of central nervous system (CNS) disorders. Its derivatives have shown potential as modulators of neurotransmitter receptors, such as serotonin and dopamine receptors. These findings open avenues for developing treatments for conditions like depression, anxiety, and neurodegenerative diseases.

In synthetic chemistry, 4-(4-Pyridyl)aniline Dihydrochloride serves as a versatile building block for constructing more complex molecules. Its reactivity allows for the introduction of various functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with therapeutic potential.

The solubility profile of 4-(4-Pyridyl)aniline Dihydrochloride makes it particularly useful in formulation development. The dihydrochloride salt form enhances water solubility, which is crucial for oral and parenteral drug delivery systems. This property is especially important for drugs that require rapid absorption or targeted release profiles.

From an industrial perspective, 4-(4-Pyridyl)aniline Dihydrochloride is produced through well-established synthetic routes that ensure high purity and yield. Advances in catalytic methods have further optimized its production process, making it more cost-effective and environmentally sustainable. These improvements align with global efforts to promote green chemistry principles.

The future prospects of 4-(4-Pyridyl)aniline Dihydrochloride are promising, with ongoing research exploring its applications in materials science and nanotechnology. Its ability to form stable complexes with metal ions makes it a candidate for designing smart materials that respond to external stimuli. Such materials could find applications in sensors, actuators, and drug delivery systems.

In conclusion, 4-(4-Pyridyl)aniline Dihydrochloride (CAS No. 1197193-38-6) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it valuable in pharmaceutical research, coordination chemistry, and material science. As research continues to uncover new applications for this compound, 4-(4-Pyridyl)aniline Dihydrochloride will undoubtedly play a crucial role in shaping future advancements.